Cas no 29745-29-7 (3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 29745-29-7
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 3083334
• PubChem ID: 696887
• Update Time: 2025-05-22

3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-3-phenethyl-3H-quinazolin-4-one
• 3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• STK825529
• 3-(2-phenylethyl)-2-sulfanylquinazolin-4(3H)-one
• BRD-K90004400-001-01-2
• 3-(2-phenylethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• Oprea1_229672
• QOJUHPLKZASWIX-UHFFFAOYSA-N
• Quinazolin-4(3H)-one, 2-mercapto-3-(2-phenylethyl)-
• starbld0018373
• 3-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• SR-01000556679
• BBL004608
• 4(1H)-Quinazolinone, 2,3-dihydro-3-(2-phenylethyl)-2-thioxo-
• Z55663919
• 2-mercapto-3-(2-phenylethyl)quinazolin-4(3H)-one
• SMR000270337
• AB00117822-01
• CCG-429
• CS-0307606
• HMS1529P09
• Oprea1_238244
• AKOS001032697
• CHEMBL1464469
• 3-(2-Phenylethyl)-2-sulfanyl-4(3H)-quinazolinone #
• 860-851-6
• 2-Mercapto-3-phenethylquinazolin-4(3H)-one
• 3-(2-PHENYLETHYL)-2-SULFANYLIDENE-1H-QUINAZOLIN-4-ONE
• ALBB-025200
• EU-0061130
• SR-01000556679-1
• 4(3H)-quinazolinone, 2-mercapto-3-(2-phenylethyl)-
• 3-(2-phenylethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• MLS000665114
• NCGC00176149-01
• SR-01000637780-1
• Oprea1_513168
• HMS2572A19
• MFCD00206981
• EN300-03404
• AKOS000116437
• 3-PHENETHYL-2-SULFANYL-4(3H)-QUINAZOLINONE
• F6548-0148
• MS-7892
• Maybridge4_003155
• STK014905
• 29745-29-7
• H34975
• SCHEMBL9671285

• Inchi： 1S/C16H14N2OS/c19-15-13-8-4-5-9-14(13)17-16(20)18(15)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,20)
• InChI Key： QOJUHPLKZASWIX-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 282.08268425Da
• Monoisotopic Mass: 282.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 29745-29-7): Properties, Applications, and Research Insights

3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 29745-29-7) is a specialized heterocyclic compound with a unique molecular structure combining a quinazolinone core and a phenylethyl substituent. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential bioactivity and structural versatility. The presence of a sulfanyl (-SH) group at the 2-position enhances its reactivity, making it a valuable intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for quinazolinone-based compounds has surged, driven by their applications in drug discovery, particularly in targeting enzymes and receptors. Researchers have explored 3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one as a scaffold for designing inhibitors of kinases and G-protein-coupled receptors (GPCRs), which are critical in treating diseases like cancer and neurological disorders. Its structural features align with the growing trend of fragment-based drug design (FBDD), a strategy favored by modern pharmaceutical companies.

From a synthetic chemistry perspective, CAS No. 29745-29-7 serves as a precursor for sulfur-containing heterocycles, a class of compounds increasingly studied for their roles in agrochemicals and functional materials. The compound's thiol group allows for facile modifications via alkylation or oxidation, enabling the creation of libraries of analogs for high-throughput screening. This adaptability resonates with the industry's shift toward green chemistry and atom-economical synthesis, as it minimizes waste and maximizes efficiency.

Beyond pharmaceuticals, 3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one has potential in materials science. Its aromatic and heterocyclic components contribute to π-conjugation, a property exploited in developing organic semiconductors and luminescent materials. With the rise of flexible electronics and OLED technologies, such compounds are being investigated for their electron-transport capabilities and thermal stability.

Environmental and safety profiles of CAS No. 29745-29-7 are also under scrutiny, aligning with the global emphasis on sustainable chemistry. Studies focus on its biodegradability and toxicity to ensure compliance with regulations like REACH and EPA guidelines. This aligns with the broader scientific community's commitment to responsible innovation, balancing efficacy with ecological impact.

In summary, 3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one represents a multifaceted compound bridging medicinal chemistry, materials engineering, and sustainable development. Its continued exploration underscores the convergence of interdisciplinary research to address contemporary challenges in health and technology.